Cas no 78190-06-4 (Isoxazolo[4,5-c]pyridine-3-carboxylic acid, 5-acetyl-4,5,6,7-tetrahydro-)

• Product Name: Isoxazolo[4,5-c]pyridine-3-carboxylic acid, 5-acetyl-4,5,6,7-tetrahydro-
• CAS No: 78190-06-4
• MF: C₉H₁₀N₂O₄
• MW: 210.186702251434
• CID: 1791167
• PubChem ID: 28269317
• Update Time: 2025-07-19

Isoxazolo[4,5-c]pyridine-3-carboxylic acid, 5-acetyl-4,5,6,7-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Isoxazolo[4,5-c]pyridine-3-carboxylic acid, 5-acetyl-4,5,6,7-tetrahydro-
• 5-acetyl-4H,5H,6H,7H-[1,2]oxazolo[4,5-c]pyridine-3-carboxylic acid
• 78190-06-4
• EN300-5092744

• Inchi： 1S/C9H10N2O4/c1-5(12)11-3-2-7-6(4-11)8(9(13)14)10-15-7/h2-4H2,1H3,(H,13,14)
• InChI Key： WLJYEMXNEFVVRP-UHFFFAOYSA-N
• SMILES： O1C2=C(C(C(=O)O)=N1)CN(C(C)=O)CC2

Computed Properties

• Exact Mass: 210.06405680g/mol
• Monoisotopic Mass: 210.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on Isoxazolo[4,5-c]pyridine-3-carboxylic acid, 5-acetyl-4,5,6,7-tetrahydro-

Isoxazolo[4,5-c]pyridine-3-carboxylic acid, 5-acetyl-4,5,6,7-tetrahydro- (CAS No. 78190-06-4): A Comprehensive Overview

Isoxazolo[4,5-c]pyridine-3-carboxylic acid, 5-acetyl-4,5,6,7-tetrahydro- (CAS No. 78190-06-4) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoxazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent advancements in the research and development of this compound.

The chemical structure of Isoxazolo[4,5-c]pyridine-3-carboxylic acid, 5-acetyl-4,5,6,7-tetrahydro- is characterized by a fused ring system consisting of an isoxazole ring and a pyridine ring. The presence of the acetyl group at the 5-position and the tetrahydro substitution on the pyridine ring imparts unique chemical and biological properties to this molecule. The carboxylic acid functionality at the 3-position further enhances its reactivity and potential for forming various derivatives.

Several methods have been reported for the synthesis of Isoxazolo[4,5-c]pyridine-3-carboxylic acid, 5-acetyl-4,5,6,7-tetrahydro-. One common approach involves the cyclization of appropriately substituted acrylonitriles or acrylamides with hydroxylamine to form the isoxazole ring. Subsequent functional group manipulations and ring closures can yield the desired product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes that minimize waste and reduce the use of hazardous reagents.

The biological properties of Isoxazolo[4,5-c]pyridine-3-carboxylic acid, 5-acetyl-4,5,6,7-tetrahydro- have been extensively studied due to its potential as a lead compound in drug discovery. Research has shown that this compound exhibits significant antimicrobial, antiviral, and anti-inflammatory activities. For instance, studies have demonstrated its efficacy against various bacterial strains and viruses, making it a promising candidate for developing new antibiotics and antiviral agents.

In addition to its antimicrobial properties, Isoxazolo[4,5-c]pyridine-3-carboxylic acid, 5-acetyl-4,5,6,7-tetrahydro- has shown potential in treating inflammatory conditions. In vitro and in vivo studies have revealed that it can effectively inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a valuable target for developing drugs to treat conditions such as rheumatoid arthritis and other autoimmune disorders.

Recent advancements in computational chemistry have also contributed to our understanding of the structure-activity relationships (SAR) of Isoxazolo[4,5-c]pyridine-3-carboxylic acid, 5-acetyl-4,5,6,7-tetrahydro-. Molecular docking studies have identified key interactions between this compound and various biological targets such as enzymes and receptors. These insights have guided the design of more potent and selective derivatives with improved pharmacological profiles.

The pharmacokinetic properties of Isoxazolo[4,5-c]pyridine-3-carboxylic acid, 5-acetyl-4,5,6,7-tetrahydro- have also been investigated to optimize its therapeutic potential. Studies have shown that it exhibits favorable absorption, distribution, metabolism, excretion (ADME) properties. However, further research is needed to fully understand its behavior in vivo and to address any potential side effects or toxicities.

Clinical trials are currently underway to evaluate the safety and efficacy of Isoxazolo[4,5-c]pyridine-3-carboxylic acid, 5-acetyl-4,5,6,7-tetrahydro- in treating various diseases. Preliminary results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, Isoxazolo[4，5-c]pyridine -3-carboxylic acid， 5-acetyl -4， 5， 6， 7-tetrahydro -(CAS No. 78190 -06 -4) represents a promising molecule with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences.